Cas no 2120580-68-7 (methyl 2-6-(trifluoromethyl)pyridin-2-ylpropanoate)

• Product Name: methyl 2-6-(trifluoromethyl)pyridin-2-ylpropanoate
• CAS No: 2120580-68-7
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 5893667
• PubChem ID: 165836811
• Update Time: 2025-06-14

methyl 2-6-(trifluoromethyl)pyridin-2-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-6-(trifluoromethyl)pyridin-2-ylpropanoate
• EN300-1617522
• methyl 2-[6-(trifluoromethyl)pyridin-2-yl]propanoate
• 2120580-68-7

• Inchi： 1S/C10H10F3NO2/c1-6(9(15)16-2)7-4-3-5-8(14-7)10(11,12)13/h3-6H,1-2H3
• InChI Key： FRRAEVZPGVOVCN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(C(=O)OC)C)=N1)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl 2-6-(trifluoromethyl)pyridin-2-ylpropanoate

Comprehensive Overview of Methyl 2-(6-(Trifluoromethyl)pyridin-2-yl)propanoate (CAS No. 2120580-68-7)

Methyl 2-(6-(trifluoromethyl)pyridin-2-yl)propanoate (CAS No. 2120580-68-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a trifluoromethylpyridine moiety, is widely recognized for its unique chemical properties and potential applications in drug discovery and material science. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like methyl 2-(6-(trifluoromethyl)pyridin-2-yl)propanoate has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its utility as a building block for small-molecule inhibitors and protease-targeting drugs, aligning with the growing focus on precision medicine. The compound's CAS No. 2120580-68-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical synthesis.

From a structural perspective, the pyridine ring in methyl 2-(6-(trifluoromethyl)pyridin-2-yl)propanoate contributes to its electron-deficient character, facilitating nucleophilic substitution reactions. This property is exploited in the design of heterocyclic scaffolds, which are pivotal in medicinal chemistry. Additionally, the ester functional group offers versatility for further derivatization, enabling the creation of analogs with tailored pharmacokinetic profiles.

The synthesis of methyl 2-(6-(trifluoromethyl)pyridin-2-yl)propanoate typically involves Pd-catalyzed cross-coupling or nucleophilic aromatic substitution reactions, methodologies that are widely discussed in organic chemistry forums. Its CAS No. 2120580-68-7 is often associated with queries about scale-up protocols and green chemistry alternatives, highlighting the industry's shift toward sustainable production practices.

Beyond pharmaceuticals, this compound finds applications in agrochemical research, where its trifluoromethyl group imparts resistance to enzymatic degradation. This feature is critical in developing crop protection agents with prolonged efficacy. Environmental scientists also explore its degradation pathways to assess ecological impact, addressing public concerns about chemical persistence and bioaccumulation.

Analytical characterization of methyl 2-(6-(trifluoromethyl)pyridin-2-yl)propanoate relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with regulatory standards, a topic frequently searched by quality control professionals. The compound's CAS No. 2120580-68-7 is also linked to discussions on patented synthetic routes, underscoring its commercial value.

In conclusion, methyl 2-(6-(trifluoromethyl)pyridin-2-yl)propanoate (CAS No. 2120580-68-7) represents a cornerstone in modern synthetic chemistry. Its multifaceted applications, from drug development to sustainable agriculture, align with global trends toward innovation and environmental stewardship. As research progresses, this compound is poised to play an even greater role in addressing complex scientific challenges.